Cas no 1467197-31-4 (1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 1467197-31-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6388391
• PubChem ID: 82401113
• Update Time: 2025-05-19

1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid
• EN300-1727683
• 1467197-31-4

• Inchi： 1S/C10H14N2O2/c1-7-6-12(2)11-8(7)10(9(13)14)4-3-5-10/h6H,3-5H2,1-2H3,(H,13,14)
• InChI Key： AHPRTSYHHXLJGS-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(C)=CN(C)N=2)CCC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid

1-(1,4-Dimethyl-1H-Pyrazol-3-Yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1467197-31-4) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical and material sciences. This compound is characterized by its unique structure, which combines a cyclobutane ring with a pyrazole moiety. The cyclobutane ring introduces strain and reactivity, while the pyrazole group contributes aromaticity and potential for hydrogen bonding. Together, these features make this compound a promising candidate for drug development and advanced materials.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The strained ring system in cyclobutane derivatives often leads to enhanced bioavailability and improved pharmacokinetic properties. In the case of 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid, the cyclobutane ring is further functionalized with a pyrazole group, which adds complexity and functionality to the molecule. This combination has been shown to enhance the compound's ability to interact with biological targets, making it a valuable tool in drug design.

The pyrazole moiety in this compound is particularly noteworthy. Pyrazoles are heterocyclic aromatic compounds that are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their stability under physiological conditions. The presence of two methyl groups on the pyrazole ring in this compound further enhances its chemical stability and solubility properties. These attributes are critical for ensuring that the compound can be effectively utilized in biological systems.

One of the most exciting aspects of 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid is its potential as a building block for more complex molecules. Researchers have recently explored the use of this compound in the synthesis of larger frameworks, such as macrocycles and polycyclic compounds. These structures have applications in areas ranging from catalysis to drug delivery systems. The ability to easily modify the cyclobutane and pyrazole moieties provides chemists with a high degree of flexibility in designing new materials.

In addition to its structural versatility, this compound has also been studied for its pharmacological properties. Preclinical studies have demonstrated that cyclobutane derivatives like this one exhibit promising activity against various disease targets, including cancer and inflammatory conditions. The combination of the strained cyclobutane ring and the functionalized pyrazole group allows for selective binding to specific receptors or enzymes, making this compound a valuable lead for drug discovery.

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid involves a multi-step process that combines elements of organic synthesis and catalytic chemistry. Recent advancements in catalytic methods have made it possible to produce this compound with higher yields and greater purity than ever before. These improvements are critical for scaling up production and making the compound more accessible for research and development purposes.

Looking ahead, the future of cyclobutane-containing compounds like this one is bright. With ongoing research into their chemical properties, biological activities, and synthetic methods, there is no doubt that they will play an increasingly important role in both academia and industry. As scientists continue to explore their potential, we can expect to see new applications emerge that further highlight the importance of this class of molecules.